Cas no 600158-63-2 (5-phenylfuran-3-carboxylic acid)

• Product Name: 5-phenylfuran-3-carboxylic acid
• CAS No: 600158-63-2
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD20642175
• CID: 1617871
• PubChem ID: 21650612
• Update Time: 2025-06-08

5-phenylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-phenyl-
• 5-phenylfuran-3-carboxylic acid
• 600158-63-2
• AKOS022702917
• SCHEMBL3972917
• Z1262520964
• EN300-1658997

• MDL： MFCD20642175
• Inchi： 1S/C11H8O3/c12-11(13)9-6-10(14-7-9)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： IYPSAALPNWTQEZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Additional information on 5-phenylfuran-3-carboxylic acid

Introduction to 5-phenylfuran-3-carboxylic acid (CAS No. 600158-63-2)

5-phenylfuran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 600158-63-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This heterocyclic compound, featuring a fused ring system of furan and a phenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, characterized by a carboxylic acid functional group at the 3-position of the furan ring, contributes to its reactivity and potential applications in drug development and specialty chemical synthesis.

The furan core is a prominent motif in medicinal chemistry due to its ability to mimic the functionality of oxygen-containing heterocycles found in many bioactive natural products. The presence of the phenyl group further enhances the compound's versatility, allowing for diverse chemical modifications and interactions with biological targets. This combination of structural features has positioned 5-phenylfuran-3-carboxylic acid as a compound of interest for researchers exploring novel therapeutic agents and advanced materials.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 5-phenylfuran-3-carboxylic acid, facilitating its incorporation into various research and industrial applications. The compound's utility as a building block in organic synthesis has been highlighted in several studies, where it has been employed to construct more complex molecules with pharmaceutical relevance. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-phenylfuran-3-carboxylic acid is its role in the development of bioactive molecules. Researchers have leveraged its scaffold to design compounds that interact with specific biological pathways. A notable example involves its use in creating small-molecule probes for studying enzyme mechanisms. The carboxylic acid moiety provides a site for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity. This flexibility has made 5-phenylfuran-3-carboxylic acid a preferred choice for medicinal chemists seeking to optimize lead compounds.

The chemical reactivity of 5-phenylfuran-3-carboxylic acid has also been explored in the context of polymer science. Its ability to undergo polymerization reactions has led to the development of novel polymeric materials with tailored properties. These materials have shown promise in applications such as drug delivery systems, where controlled release mechanisms are essential for therapeutic efficacy. The integration of 5-phenylfuran-3-carboxylic acid into polymer backbones has opened new avenues for creating advanced functional materials.

Recent studies have further highlighted the compound's significance in environmental chemistry. The furan ring system is known to participate in various redox reactions, making it relevant for processes involving carbon cycling and pollutant degradation. Researchers have investigated how derivatives of 5-phenylfuran-3-carboxylic acid can be employed in catalytic systems designed to mitigate environmental pollutants. This interdisciplinary approach underscores the broad applicability of this compound beyond traditional pharmaceuticals.

The synthesis of 5-phenylfuran-3-carboxylic acid typically involves multi-step organic transformations, starting from readily available precursors such as phenol derivatives or furan-based compounds. Advances in catalytic methods have improved yields and reduced reaction times, making large-scale production more feasible. These synthetic developments have not only enhanced accessibility but also allowed for greater customization through selective functionalization strategies.

In conclusion, 5-phenylfuran-3-carboxylic acid (CAS No. 600158-63-2) represents a versatile and multifaceted compound with significant potential across multiple scientific domains. Its unique structural features enable diverse applications, from drug discovery to advanced material engineering. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow, solidifying its role as a cornerstone in modern chemical innovation.